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Compound of Interest

Compound Name: Oxolane;trideuterioborane

Cat. No.: B15088768 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective use of

reactive reagents is paramount. Oxolane;trideuterioborane, a deuterated borane-

tetrahydrofuran complex, is a valuable tool in synthetic chemistry, particularly for the

introduction of deuterium labels. However, its reactivity also necessitates stringent safety and

handling protocols. This guide provides a comprehensive overview of the hazards, precautions,

and procedures required for the safe management of this reagent in a laboratory setting.

Hazard Identification and Classification
Oxolane;trideuterioborane, as a solution in tetrahydrofuran (THF), presents a multi-faceted

hazard profile. It is a highly flammable liquid and vapor that reacts violently with water to

release flammable gases, which can ignite spontaneously.[1][2][3] The substance is harmful if

swallowed, can cause serious eye damage, and may lead to respiratory irritation, drowsiness,

or dizziness.[1] Furthermore, it is suspected of causing cancer.[1][4]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[1]

H260: In contact with water releases flammable gases which may ignite spontaneously.[1]

H302: Harmful if swallowed.[1]

H318: Causes serious eye damage.[1]
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H335: May cause respiratory irritation.[1]

H336: May cause drowsiness or dizziness.[1]

H351: Suspected of causing cancer.[1]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of

Oxolane;trideuterioborane is essential for its safe handling. The data presented below is for

the analogous non-deuterated borane-tetrahydrofuran complex, which is expected to have very

similar properties.

Property Value

Appearance Colorless liquid

Odor Ethereal

Molecular Formula C₄H₈D₃BO

Molecular Weight 88.96 g/mol

Boiling Point ~66 °C / 150.8 °F

Melting Point -108 °C / -162.4 °F

Flash Point -21.7 °C / -7.1 °F

Autoignition Temperature 103 °C / 217.4 °F

Specific Gravity 0.876

Vapor Pressure 145 mmHg @ 20 °C

Solubility Reacts with water

Note: Data is for the non-deuterated Borane-tetrahydrofuran complex and is sourced from

multiple safety data sheets.[3][4][5]
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Strict adherence to proper handling and storage procedures is critical to mitigate the risks

associated with Oxolane;trideuterioborane.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this reagent.

PPE Category Specification

Eye/Face Protection Chemical safety goggles and a face shield.[6]

Hand Protection

Compatible chemical-resistant gloves (e.g.,

butyl rubber, Viton®). Gloves must be inspected

prior to use and disposed of properly after.[6]

Skin and Body Protection

Flame-retardant lab coat, long pants, and

closed-toe shoes. An apron and/or additional

protective clothing may be necessary depending

on the scale of the operation.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is required if working outside of

a fume hood or if ventilation is inadequate.

Engineering Controls
All work with Oxolane;trideuterioborane must be conducted in a well-ventilated chemical

fume hood.[1] The fume hood should have a certified face velocity of 80-120 feet per minute.

An inert atmosphere (e.g., nitrogen or argon) is necessary for all transfers and reactions to

prevent contact with air and moisture.[1][2] Use of a glovebox is recommended for larger

quantities or prolonged manipulations.

Storage
Store containers in a cool, dry, and well-ventilated area designated for flammable liquids. The

recommended storage temperature is 2-8 °C.[1] Containers must be kept tightly closed and

stored under an inert gas.[1] Protect from sources of ignition, heat, and direct sunlight.[1] It is

crucial to prevent contact with water.[1]
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Experimental Protocols
The following protocols provide a general framework for the safe handling and use of

Oxolane;trideuterioborane in a laboratory setting. These should be adapted to the specific

requirements of the planned experiment.

General Handling and Dispensing Protocol
Preparation:

Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

Assemble and dry all glassware in an oven and cool under a stream of inert gas.

Have an appropriate quenching agent (e.g., isopropanol) and a Class D fire extinguisher

readily available.

Inert Atmosphere Transfer:

Use standard Schlenk line or glovebox techniques for all transfers.

To withdraw the reagent from a Sure/Seal™ bottle, use a clean, dry syringe or cannula

that has been purged with inert gas.

Puncture the septum with the needle and pressurize the bottle slightly with inert gas.

Withdraw the desired volume of the solution.

Remove the syringe and immediately insert the needle into the reaction vessel under a

positive pressure of inert gas.

Slowly add the reagent to the reaction mixture.

Reaction Quenching:

Upon completion of the reaction, the excess Oxolane;trideuterioborane must be

quenched safely.
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Cool the reaction mixture in an ice bath.

Slowly and carefully add a quenching agent such as isopropanol or methanol, dropwise,

while maintaining an inert atmosphere. Be prepared for gas evolution (hydrogen).

Once the initial vigorous reaction has subsided, water can be slowly added to complete

the quench.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent injury and

property damage.

Spill Response Workflow
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Spill Occurs Evacuate Immediate Area Alert Colleagues and Supervisor Assess Spill Size and Location

Small Spill (Inside Hood)Small

Large Spill (Outside Hood)
Large

Contain with Inert Absorbent
(e.g., sand, vermiculite)

Call Emergency Services

Evacuate Laboratory
and Pull Fire Alarm

Neutralize Slowly with
Isopropanol

Collect Residue in a
Sealed Container Decontaminate Area Dispose as Hazardous Waste

Hierarchy of Controls

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Glovebox)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

(Least Effective)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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